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Compound of Interest

Compound Name: Dioxybenzone-d3

Cat. No.: B12401914

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the preparation of a
Dioxybenzone-d3 stock solution. Dioxybenzone-d3 is the deuterium-labeled form of
Dioxybenzone, an organic compound used as a UV filter. In research and development,
Dioxybenzone-d3 is primarily utilized as an internal standard for analytical and
pharmacokinetic studies, enabling precise quantification in complex biological matrices through
mass spectrometry and liquid chromatography.[1][2]

Data Presentation

Accurate preparation of stock solutions is critical for the reliability and reproducibility of
experimental results. The following table summarizes the key chemical and physical properties
of Dioxybenzone-d3.
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Property Value Source
Chemical Formula C14D3H904 LGC Standards[3]
Molecular Weight 247.26 g/mol LGC Standards[3]
Purity >95% (HPLC) LGC Standards|[3]
Physical Format Neat Solid LGC Standards
Storage (Neat) +4°C LGC Standards

The following table outlines recommended solvents and storage conditions for the prepared
stock solution. While specific data for Dioxybenzone-d3 is limited, information from its non-
deuterated counterpart, Dioxybenzone, provides a strong basis for handling and storage.

Parameter Recommendation Source

) Dimethyl Sulfoxide (DMSO),
Primary Solvents MedchemExpress, WUR
Methanol

-20°C for up to 1 month
] (protect from light) or -80°C for
Stock Solution Storage MedchemExpress
up to 6 months (protect from

light)

o = 2.5 mg/mL (for
Solubility (in DMSO) ] MedchemExpress
Dioxybenzone)

Experimental Protocol

This protocol details the steps for preparing a 1 mg/mL Dioxybenzone-d3 stock solution in
methanol. Adjustments to concentration and solvent can be made based on experimental

requirements.
Materials and Equipment:
o Dioxybenzone-d3 (neat solid)

e Methanol (HPLC grade or equivalent)
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e Analytical balance

e Volumetric flask (e.g., 10 mL, Class A)

e Spatula

» Weighing paper or boat

o Pipettes

o Ultrasonic bath

o Amber glass vial for storage

o Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Procedure:

e Preparation: Ensure all glassware is clean and dry. Allow the Dioxybenzone-d3 container to
equilibrate to room temperature before opening to prevent condensation.

e Weighing: Tare the analytical balance with a clean weighing paper or boat. Accurately weigh
the desired amount of Dioxybenzone-d3 (e.g., 10 mg). Record the exact weight.

o Dissolution: a. Carefully transfer the weighed Dioxybenzone-d3 into a 10 mL volumetric
flask. b. Add a small amount of methanol (approximately 5 mL) to the flask. c. Gently swirl
the flask to dissolve the solid. If necessary, place the flask in an ultrasonic bath for 1-2
minutes to aid dissolution.

e Volume Adjustment: a. Once the solid is completely dissolved, add methanol to the
volumetric flask until the bottom of the meniscus is aligned with the calibration mark. b. Cap
the flask and invert it several times to ensure the solution is homogeneous.

o Storage: a. Transfer the prepared stock solution to a properly labeled amber glass vial. The
label should include the compound name, concentration, solvent, preparation date, and user
initials. b. Store the vial in a freezer at -20°C or -80°C, protected from light, to ensure
stability.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/product/b12401914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety Precautions:
+ Handle Dioxybenzone-d3 in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

o Refer to the Safety Data Sheet (SDS) for detailed safety and handling information. The non-
deuterated form is classified as a skin and eye irritant.

Visualizations

The following diagram illustrates the workflow for the preparation of the Dioxybenzone-d3
stock solution.
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Caption: Workflow for Dioxybenzone-d3 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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